Cas no 1476792-06-9 (6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 1476792-06-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5086329
• PubChem ID: 84021496
• Update Time: 2026-03-02

6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione
• SCHEMBL16469771
• BS-48603
• 1-Methyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-methyl-6-propan-2-ylpyrimidine-2,4-dione
• F77524
• NKRJKOFLPQAEJY-UHFFFAOYSA-N
• DB-147758
• 6-isopropyl-1-methyl-3H-pyrimidine-2,4-dione
• 1476792-06-9

• Inchi： 1S/C8H12N2O2/c1-5(2)6-4-7(11)9-8(12)10(6)3/h4-5H,1-3H3,(H,9,11,12)
• InChI Key： NKRJKOFLPQAEJY-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(C(C)C)N1C)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.4

Additional information on 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione

Professional Introduction to Compound with CAS No. 1476792-06-9 and Product Name: 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione

The compound with the CAS number 1476792-06-9, identified by the product name 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione, represents a significant area of interest in the field of chemical and biomedical research. This heterocyclic compound, featuring a pyrimidine core structure, has garnered attention due to its unique chemical properties and potential applications in pharmaceutical development. The presence of both isopropyl and methyl substituents on the pyrimidine ring contributes to its distinct reactivity and functional versatility, making it a valuable candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the design of novel therapeutic agents. Pyrimidines are fundamental structural motifs in many bioactive molecules, including nucleoside analogs that play a crucial role in antiviral and anticancer therapies. The specific configuration of 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione offers a promising scaffold for modifying electronic and steric properties, which can be leveraged to enhance binding affinity to biological targets.

In the context of drug discovery, the compound’s dione moiety introduces reactive sites that can be exploited for further functionalization. This feature is particularly relevant in the development of kinase inhibitors, where pyrimidine-based compounds have shown considerable efficacy. The isopropyl group at position 6 and the methyl group at position 1 contribute to the compound’s overall steric profile, influencing its interactions with enzymes and receptors. Such structural attributes are critical for optimizing pharmacokinetic properties and minimizing off-target effects.

Current research endeavors are focused on synthesizing derivatives of 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione to explore its potential as an intermediate in the synthesis of more complex pharmacophores. Studies have demonstrated that modifications at the 2- and 4-position can significantly alter the compound’s biological activity. For instance, introducing nitrogen-containing substituents can enhance its interaction with DNA or RNA-binding proteins, which is particularly relevant in oncology research.

The compound’s stability under various conditions has also been a subject of investigation. Thermal and chemical stability assessments indicate that 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione maintains its integrity under moderate temperatures and acidic/basic environments, suggesting its suitability for industrial-scale synthesis and formulation into drug products. This stability is essential for ensuring consistent bioavailability and therapeutic efficacy.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding modes of 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione with target proteins. These studies have provided insights into how the compound’s structural features align with biological receptors, aiding in the rational design of next-generation analogs. The integration of machine learning algorithms has further accelerated this process by predicting optimal substituents that could enhance binding affinity.

The synthesis pathways for 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione have been refined to improve yield and purity. Advances in catalytic methods have enabled more efficient production processes, reducing waste and energy consumption. Such green chemistry approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

In vivo studies have begun to reveal the pharmacological profile of this compound. Preliminary experiments suggest that it exhibits moderate bioactivity in cellular assays related to inflammation and cell proliferation. These findings warrant further investigation into its potential as a lead compound for treating chronic inflammatory diseases or certain types of cancer.

The future direction of research on 6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione includes exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic effects that could overcome resistance mechanisms observed in current treatments. This multi-target approach is expected to yield more robust therapeutic outcomes.

Overall,6-Isopropyl-1-methylpyrimidine-2,4(1H,3H)-dione represents a compelling candidate for medicinal chemistry applications due to its structural versatility and promising biological activity. Continued research efforts will likely uncover new avenues for its utilization in drug development pipelines.